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Compound of Interest

Compound Name: 2-(4-Bromophenyl)oxirane

Cat. No.: B1330174 Get Quote

Essential Safety and Handling Guide for 2-(4-
Bromophenyl)oxirane
This guide provides critical safety, handling, and disposal protocols for researchers, scientists,

and drug development professionals working with 2-(4-Bromophenyl)oxirane (CAS No.

32017-76-8). Adherence to these procedures is essential for minimizing risks and ensuring a

safe laboratory environment.

Hazard Assessment and Classification
2-(4-Bromophenyl)oxirane is classified under the Globally Harmonized System (GHS) with

the following primary hazards:

Flammable liquid and vapor (H226)[1][2][3][4]

Harmful if swallowed (H302)[1][2][3][4]

Suspected of causing genetic defects (H341)[3]

The signal word for this chemical is "Warning".[1][2][3][4][5]

Chemical and Physical Properties
A summary of key quantitative data for 2-(4-Bromophenyl)oxirane is provided below.
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Property Value Source(s)

CAS Number 32017-76-8 [1][2][5]

Molecular Formula C₈H₇BrO [2][3][5]

Molecular Weight 199.04 g/mol [2][3][5]

Appearance
White to yellow Low Melting

Mass or Crystals
[4]

Melting Point 26-29 °C [2][5][6]

Boiling Point 91-93 °C at 2 mmHg [2][5][6]

Flash Point
38.89 °C (102.0 °F) - closed

cup
[2][5]

Solubility Insoluble in water [4][6]

Operational and Safety Protocols
Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.[7] The following equipment

must be worn when handling 2-(4-Bromophenyl)oxirane:

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required to

prevent skin contact.[7][8][9]

Eye and Face Protection: Chemical safety goggles and a face shield should be worn to

protect against splashes.[5][8][10]

Skin and Body Protection: A lab coat or chemical-resistant apron is necessary.[10][11] For

larger quantities or tasks with a higher risk of splashing, chemical-resistant coveralls should

be considered.[11]

Respiratory Protection: All handling of this chemical should be conducted in a certified

chemical fume hood to avoid inhalation of vapors.[10] If a fume hood is not available or

ventilation is inadequate, a NIOSH-approved respirator with an appropriate filter (e.g., type

ABEK) is required.[5]
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Safe Handling Procedures
Engineering Controls: Work exclusively in a well-ventilated laboratory with a functioning

chemical fume hood.[4][10] An eyewash station and safety shower must be readily

accessible.[7]

General Handling: Avoid contact with skin, eyes, and clothing.[8][10] Do not breathe vapors

or mist.[10][12] Keep the container tightly closed when not in use.[1][12][13]

Preventing Fires: This is a flammable liquid. Keep it away from heat, sparks, open flames,

and other ignition sources.[1][4][12] Use non-sparking tools and take precautionary

measures against static discharge by grounding and bonding containers and receiving

equipment.[1][4][12]

Storage Plan
Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][4][10][13]

The storage area should comply with regulations for flammable liquids.[2][5]

Keep away from incompatible materials, such as strong oxidizing agents.[8]

Spill Response Protocol
In the event of a spill, immediate and appropriate action is crucial. Do not attempt to clean up a

large spill without proper training and equipment.

Immediate Actions: Alert all personnel in the area and evacuate if necessary.[14] If the spill is

flammable, eliminate all sources of ignition.[14][15]

Containment: For small spills, use an inert absorbent material (e.g., sand, vermiculite, or

commercial sorbent pads) to contain the liquid.[15][16] Work from the outside of the spill

inward to prevent spreading.[14]

Cleanup: Wearing appropriate PPE, carefully collect the absorbed material and

contaminated debris into a closable, labeled container for hazardous waste disposal.[10][14]
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Decontamination: Clean the spill area with soap and water once the material has been

removed.[13][14]

Below is a workflow diagram illustrating the spill response procedure.

Initial Response Containment & Cleanup Final Steps

Spill Occurs Alert Personnel &
Assess Situation

Eliminate
Ignition SourcesIf Flammable

Don Appropriate
PPE

Contain Spill with
Inert Absorbent

Collect Waste into
Hazardous Waste Container

Decontaminate
Spill Area

Dispose of Waste via
Institutional EHS

Report Incident to
Supervisor

Click to download full resolution via product page

Workflow for handling a chemical spill of 2-(4-Bromophenyl)oxirane.

First Aid Measures
Immediate medical attention is necessary in case of exposure. Always show the Safety Data

Sheet (SDS) to the attending physician.[1]

If Swallowed: Call a poison center or doctor immediately if you feel unwell.[1] Rinse the

mouth with water.[1] Never give anything by mouth to an unconscious person.[1]

If on Skin (or hair): Immediately remove all contaminated clothing.[1] Rinse the skin

thoroughly with plenty of soap and water.[1][8] If skin irritation occurs, seek medical advice.

[8]

If Inhaled: Move the person to fresh air.[1] If breathing is difficult or stops, provide artificial

respiration and consult a physician.[1][13]

If in Eyes: Rinse cautiously with plenty of water for at least 15 minutes, removing contact

lenses if present and easy to do.[1][8] If eye irritation persists, get medical attention.[8]

Disposal Plan
Chemical Waste: Dispose of the contents and container in accordance with all local,

regional, and national regulations.[1][4][13] Waste from this chemical is considered
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hazardous.[13]

Contaminated Materials: All contaminated PPE, spill cleanup materials, and empty

containers must be collected in a properly labeled hazardous waste container and disposed

of through your institution's Environmental Health and Safety (EHS) department.[7][14][15]

Do not mix with other waste streams.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-(4-
Bromophenyl)oxirane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330174#personal-protective-equipment-for-
handling-2-4-bromophenyl-oxirane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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